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Compound of Interest

Compound Name: Aminoethoxyethanol

Cat. No.: B8391809

This guide provides immediate and essential safety, operational, and disposal information for
handling 2-(2-Aminoethoxy)ethanol in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational procedures and
proper disposal.

Hazard Identification and Classification

2-(2-Aminoethoxy)ethanol is classified as a hazardous chemical and requires careful handling
to prevent exposure.[1] It is known to cause severe skin burns, serious eye damage, and is
harmful if it comes into contact with the skin.[2][3][4] The substance is corrosive and can be
absorbed through the skin, presenting a significant health risk.[5] Inhalation may irritate the
nose, throat, and lungs, with higher exposures potentially leading to a build-up of fluid in the
lungs (pulmonary edema), which is a medical emergency.[5]

Hazard Class Description

Skin Corrosion Category 1B/1C: Causes severe skin burns.[4]

Category 1: Causes serious, potentially

Eye Damage ) ]
irreversible eye damage.[4]
Acute Dermal Toxicity Category 4: Harmful in contact with skin.
Irritates the nose, throat, and lungs.[5] High
Inhalation Hazard concentrations can be destructive to the upper

respiratory tract.[4]
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Toxicological and Physical Properties

While no official occupational exposure limits have been established, it is crucial to follow safe
work practices to minimize exposure.[1][5][6]

Toxicity Data

Type Value Species
Oral LD50 5,660 mgl/kg Rat[2]
Dermal LD50 1,190 mg/kg Rabbit[2]

| Aquatic LC50 | 460 mg/l (96 h) | Golden orfe[4] |

Physical and Chemical Properties

Property Value

Appearance Colorless liquid[7]

Odor Faint, fish-like or amine-like[5][7]

pH 10.2 (10 g/L aqueous solution at 20°C)[7]
Boiling Point 218 - 224 °C (424.4 - 435.2 °F)[7]
Melting Point -12.5°C (9.5 °F)[7]

Flash Point 127 °C (260.6 °F)[7]

| Molecular Weight | 105.14 g/mol [4] |

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent direct contact and minimize exposure.
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles
meeting ANSI Z.87.1

standards and a face shield.[3]

[8]

Protects against splashes and
vapors that can cause severe,

irreversible eye damage.[2][9]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene), a
flame-resistant lab coat, long
pants, and fully enclosed,

chemical-resistant shoes.[1][8]

El

Prevents skin contact, which
can cause chemical burns and
systemic toxicity through
absorption.[2][5][9]

Respiratory Protection

Work must be conducted in a
certified chemical fume hood
or a well-ventilated area.[7][9]
If ventilation is insufficient or
exposure limits are exceeded,
a NIOSH/MSHA-approved

respirator is required.[1][8]

Minimizes the inhalation of
corrosive vapors that can

damage the respiratory tract.

[5]19]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical for laboratory safety.

Safe Handling and Storage Protocol

Preparation:

[3]°]

Verify the functionality of the chemical fume hood.

Put on all required PPE as specified in the table above.

Ensure an emergency eyewash station and safety shower are unobstructed and accessible.

Assemble all necessary equipment and reagents before handling the chemical.
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Handling:

Always handle 2-(2-Aminoethoxy)ethanol inside a chemical fume hood to prevent vapor
inhalation.[7]

Use appropriate, non-sparking tools and equipment to handle the chemical.[6]

Avoid direct contact with skin, eyes, and clothing.[3]

Keep containers tightly closed when not in use to prevent the release of vapors.[1][2][7]

Wash hands thoroughly after handling, even if gloves were worn.[2][3]
Storage:

e Store in a cool, dry, and well-ventilated area.[1][2]

o Keep containers tightly sealed and store in a locked cabinet or area.[2][3][4]

o Store away from incompatible materials, which include strong oxidizing agents, strong acids,
reducing agents, isocyanates, and certain metals.[5][6][7]

Emergency and First-Aid Procedures

Immediate action is required in the event of an exposure.
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Exposure Type

First-Aid Protocol

Skin Contact

Immediately take off all contaminated clothing.
[2][3] Rinse the affected area with copious
amounts of water for at least 15 minutes.[7]
Seek immediate medical attention as chemical

burns require treatment by a physician.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids.[7] Remove contact lenses if present
and easy to do so0.[2][3] Seek immediate

medical attention.[3][7]

Move the individual to fresh air.[1][3] If breathing

is difficult, administer oxygen. If breathing has

Inhalation ) o o
stopped, provide artificial respiration.[1][7] Seek
immediate medical attention.[2][3]
Do NOT induce vomiting.[3][7] Rinse the mouth
) with water.[3][7] Never give anything by mouth
Ingestion

to an unconscious person.[1] Seek immediate

medical attention.[2][7]

Spill and Disposal Plan

Spill Response:

e Ensure the area is well-ventilated.

Evacuate all non-essential personnel from the area.[5]

e Wearing full PPE, contain the spill by covering it with an inert absorbent material such as

vermiculite, dry sand, or earth.[5]

e Collect the absorbed material using non-sparking tools and place it into a sealed, properly

labeled container for hazardous waste disposal.[1][5]

e Do not allow the spill to enter sewers or waterways.[2][5]
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Disposal:
e 2-(2-Aminoethoxy)ethanol and its containers must be disposed of as hazardous waste.[5]

» Disposal must be conducted in accordance with all applicable local, regional, and national
regulations.[2][3] Do not dispose of it with household garbage.[2]

o Empty containers may retain product residue and should be treated as hazardous.[3]

Chemical Handling Workflow
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Phase 1: Preparation

Risk Assessment

Don Required PPE

Verify Fume Hood &
Safety Equipment

Phase 2: Execution

Chemical Handling
(In Fume Hood)

Contingency

Spill or

Exposure Event

Phase 3: Post-Handling

Execute Emergency Decontaminate Work Area
Procedures & Remove PPE

e Segregate Hazardous Waste Store Chemical Securely

Phase 4: Final Disposal

Dispose via Approved

Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Workflow for handling Aminoethoxyethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-aminoethoxyethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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